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Compound of Interest

Compound Name: 4-Iodo-3-methoxyisothiazole

Cat. No.: B15200976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Iodo-3-methoxyisothiazole, a

heterocyclic compound of interest in medicinal chemistry and drug discovery. This document

consolidates available data on its chemical properties, synthesis, and potential biological

significance, offering a valuable resource for researchers in the field.

Chemical Identity and Properties
CAS Number: 60666-89-9

Molecular Formula: C₄H₄INOS

Molecular Weight: 241.05 g/mol

IUPAC Name: 4-iodo-3-methoxyisothiazole

While specific, experimentally determined physicochemical properties for 4-Iodo-3-
methoxyisothiazole are not readily available in the public domain, a summary of key

computed and related compound data is presented below.

Table 1: Physicochemical Data
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Property Value/Information Source

CAS Number 60666-89-9 Chemical Abstracts Service

Molecular Formula C₄H₄INOS N/A

Molecular Weight 241.05 g/mol N/A

Physical State Not reported N/A

Melting Point Not reported N/A

Boiling Point Not reported N/A

Solubility Not reported N/A

Spectral Data (¹H NMR, ¹³C

NMR, IR)
Not publicly available N/A

Synthesis and Experimental Protocols
A detailed experimental protocol for the direct synthesis of 4-Iodo-3-methoxyisothiazole is not

explicitly described in publicly accessible literature. However, a plausible synthetic route can be

extrapolated from established methods for the synthesis of related isothiazole and other

heterocyclic derivatives. A general synthetic workflow is proposed below, based on the

iodination of a 3-methoxyisothiazole precursor.

Proposed Synthetic Workflow
The synthesis of 4-Iodo-3-methoxyisothiazole would likely involve the direct iodination of a 3-

methoxyisothiazole starting material. This approach is analogous to the iodination of other

activated heterocyclic systems.
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Proposed Synthesis of 4-Iodo-3-methoxyisothiazole
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Caption: Proposed synthetic route to 4-Iodo-3-methoxyisothiazole.

Exemplary Experimental Protocol (Adapted from a
related synthesis)
The following protocol is adapted from the synthesis of a structurally similar compound, 4-iodo-

3-methylisoxazole-5-formaldehyde, and can serve as a starting point for the development of a

specific procedure for 4-Iodo-3-methoxyisothiazole.

Materials:

3-Methoxyisothiazole (starting material)

N-Iodosuccinimide (NIS)

Acetonitrile (anhydrous)

Inert gas (e.g., Argon or Nitrogen)

Standard glassware for organic synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15200976?utm_src=pdf-body-img
https://www.benchchem.com/product/b15200976?utm_src=pdf-body
https://www.benchchem.com/product/b15200976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15200976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere,

dissolve 3-methoxyisothiazole (1.0 equivalent) in anhydrous acetonitrile.

To this solution, add N-Iodosuccinimide (1.1 to 1.5 equivalents) portion-wise at room

temperature.

The reaction mixture is stirred at room temperature or gently heated (e.g., 40-60 °C) to

facilitate the reaction. The progress of the reaction should be monitored by a suitable

analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography-

Mass Spectrometry (GC-MS).

Upon completion of the reaction, the solvent is removed under reduced pressure.

The residue is then partitioned between an organic solvent (e.g., ethyl acetate) and a

saturated aqueous solution of sodium thiosulfate to quench any remaining iodine.

The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and

concentrated in vacuo.

The crude product can be purified by column chromatography on silica gel using an

appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to afford pure 4-
Iodo-3-methoxyisothiazole.

Note: This is a generalized protocol and the optimal reaction conditions (e.g., temperature,

reaction time, and stoichiometry of reagents) would need to be determined empirically.

Biological Activity and Potential Applications
While no specific biological activity has been reported for 4-Iodo-3-methoxyisothiazole itself,

the isothiazole scaffold is a well-established pharmacophore present in a variety of biologically

active molecules. Isothiazole derivatives have demonstrated a broad range of pharmacological

activities, suggesting potential avenues of investigation for this compound.

Table 2: Reported Biological Activities of Isothiazole Derivatives
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Biological Activity Description

Antimicrobial
Isothiazole-containing compounds have shown

efficacy against various bacteria and fungi.

Antiviral
Certain isothiazole derivatives have been

investigated for their antiviral properties.

Anticancer

The isothiazole nucleus is a feature in some

compounds with antiproliferative activity against

cancer cell lines.

Anti-inflammatory
Some isothiazole derivatives have exhibited

anti-inflammatory effects in preclinical models.

Enzyme Inhibition

The isothiazole ring can act as a bioisostere for

other functional groups, leading to the design of

potent enzyme inhibitors.

Given the diverse biological roles of isothiazoles, 4-Iodo-3-methoxyisothiazole represents a

valuable scaffold for further chemical modification and biological evaluation in drug discovery

programs. The presence of the iodo group at the 4-position provides a handle for further

functionalization via cross-coupling reactions, allowing for the generation of a library of novel

derivatives for screening.

Potential Signaling Pathway Involvement
The mechanism of action of isothiazole derivatives is varied and depends on the overall

molecular structure. Without specific biological data for 4-Iodo-3-methoxyisothiazole, any

discussion of its involvement in signaling pathways remains speculative. However, based on

the activities of related compounds, potential areas of investigation could include pathways

involved in microbial growth, viral replication, or cell proliferation.
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Potential Areas of Biological Investigation
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Caption: General scheme for investigating biological activity.

Conclusion
4-Iodo-3-methoxyisothiazole is a heterocyclic compound with potential for further

investigation in the fields of medicinal chemistry and drug development. While specific

experimental data for this compound is limited, this guide provides a consolidated overview of

its identity, a proposed synthetic strategy, and the potential biological relevance of the

isothiazole scaffold. Researchers are encouraged to use this information as a foundation for

further exploration of this and related molecules. The development of a robust synthetic

protocol and the subsequent biological evaluation of 4-Iodo-3-methoxyisothiazole and its

derivatives could lead to the discovery of novel therapeutic agents.
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To cite this document: BenchChem. [In-Depth Technical Guide: 4-Iodo-3-methoxyisothiazole
(CAS No. 60666-89-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15200976#4-iodo-3-methoxyisothiazole-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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